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Compound of Interest

Compound Name: sec-Butyl Sulfide

CAS No.: 626-26-6

Cat. No.: B1297857

Get Quote

Technical Monograph: sec-Butyl Sulfide (Di-sec-butyl Sulfide)

Executive Summary
sec-Butyl Sulfide (CAS 626-26-6), systematically known as 2-(butan-2-ylsulfanyl)butane, is a

symmetric thioether distinguished by its branched alkyl architecture.[1][2] Unlike its linear

isomer (n-butyl sulfide), sec-butyl sulfide possesses two chiral centers, creating a unique

stereochemical profile comprising meso and racemic forms.[1] This structural complexity

makes it a valuable model substrate for asymmetric oxidation studies in pharmaceutical

research and a critical intermediate in the synthesis of chiral sulfoxides and sulfinimines.

Additionally, its potent "green/alliaceous" organoleptic profile drives its application in high-value

flavor and fragrance formulations.[1]

Molecular Architecture & Stereochemistry
The defining feature of sec-butyl sulfide is the presence of two stereogenic centers at the C2

positions of the butyl chains.[3] This results in three distinct stereoisomers, a factor often

overlooked in general chemical databases but critical for high-precision applications in drug

development and catalysis.
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Chiral Centers: Carbon-2 on both butyl chains.[1]

Stereoisomers:

(2R, 2'R)-di-sec-butyl sulfide: Chiral enantiomer.[1]

(2S, 2'S)-di-sec-butyl sulfide: Chiral enantiomer.[1]

(2R, 2'S)-di-sec-butyl sulfide: Meso compound (achiral due to internal plane of

symmetry).[1]

Implication for Researchers: Commercial supplies are typically a mixture of these forms. In

asymmetric synthesis, where this sulfide is oxidized to a sulfoxide (a common pharmacophore),

the starting stereochemistry can significantly influence the diastereoselectivity of the product.

Visualization: Stereochemical Relationships
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Fig 1. Stereochemical pathways from sulfide precursors to chiral sulfoxides.

Click to download full resolution via product page

Physicochemical Profile
The branched nature of the sec-butyl group lowers the boiling point relative to the n-butyl

isomer due to reduced surface area for van der Waals interactions, while increasing steric
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hindrance around the sulfur atom—a key parameter for modulating metal coordination.

Property Value Technical Note

CAS Number 626-26-6
Distinct from n-butyl (544-40-1)

and tert-butyl (107-47-1).[1]

Molecular Formula C₈H₁₈S Symmetric Thioether.[1][4][5]

Molecular Weight 146.30 g/mol
Suitable for fragment-based

drug design.[1]

Boiling Point 165 °C
Lower than n-butyl sulfide (188

°C).[1]

Density 0.839 g/mL (25 °C)
Less dense than water; phase

separation is rapid.[1][3]

Refractive Index n20/D 1.450 Used for purity verification.[1]

Solubility Immiscible in water
Soluble in EtOH, Ether,

Chloroform.

Odor Profile Green, Alliaceous
High impact; detection

threshold < 1 ppm.[3][6]

Synthetic Pathways
For research-grade synthesis, the most robust protocol involves nucleophilic substitution under

Phase Transfer Catalysis (PTC).[1] This method avoids the harsh conditions of traditional thiol

alkylation and minimizes the formation of disulfide byproducts.[3]

Protocol: Phase-Transfer Catalyzed Synthesis

Reagents: Sodium Sulfide nonahydrate (Na₂S·9H₂O), 2-Bromobutane, Tetrabutylammonium

bromide (TBAB - Catalyst).[1]

Solvent System: Water / Toluene (Biphasic).[1]

Mechanism: The TBAB catalyst shuttles the sulfide anion (S²⁻) from the aqueous phase into

the organic phase, where it attacks the electrophilic carbon of 2-bromobutane.
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Yield: Typically >85% with high specificity for the thioether over the elimination product

(butene), despite the secondary halide.

Visualization: Synthetic Workflow
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Fig 2. Phase-transfer catalyzed synthesis of sec-butyl sulfide.

Click to download full resolution via product page

Reactivity & Applications in Drug Development
Selective Oxidation: The Sulfoxide Gateway
In drug development, the sulfoxide moiety is a common pharmacophore (e.g., Esomeprazole).

sec-Butyl sulfide serves as an excellent substrate for testing novel asymmetric oxidation

catalysts.[1]

Reaction: Sulfide → Sulfoxide (chiral) → Sulfone (achiral).[1]

Control: Using oxidants like tert-butyl hydroperoxide (TBHP) with chiral ligands (e.g., Ti-

BINOL systems) allows for the selective formation of the sulfoxide without over-oxidation to

the sulfone.[1] The steric bulk of the sec-butyl group enhances stereoselectivity compared to

linear chains.[1]

Ligand Chemistry (Pd/Pt Extraction)
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The "soft" sulfur atom acts as a potent donor for soft metals like Palladium (Pd) and Platinum

(Pt).[1]

Application:sec-Butyl sulfide is used in liquid-liquid extraction processes to separate Pd(II)

from acidic feed streams.[1] The branched alkyl groups improve solubility in hydrophobic

diluents (like kerosene) while preventing the formation of insoluble polymeric complexes

often seen with unbranched sulfides.[3]

Flavor & Fragrance (F&F)
While not a drug, the F&F application drives supply chain availability.

Profile: It provides "green," "vegetative," and "meaty" notes.[6]

Relevance: Used in masking agents for sulfur-containing API formulations.[1]

Safety & Handling (EHS)
Flammability: Flash point is approx. 39°C (Closed Cup).[1] It is a Flammable Liquid

(Category 3).[1][2]

Odor Control: The stench is potent and pervasive. All manipulations must occur in a fume

hood.[1] Glassware should be treated with bleach (hypochlorite) immediately after use to

oxidize residual sulfide to the odorless sulfone/sulfate.[1][3]

Toxicity: Causes skin and eye irritation (H315, H319).[2] Avoid inhalation (H335).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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